3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride
Overview
Description
3-Fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride, also known as FMBS or FMBSCl, is an organosulfur compound commonly used as a reagent in organic synthesis. It is a colorless solid that is insoluble in most common solvents, but is soluble in dimethylformamide and dimethyl sulfoxide. FMBSCl is an important reagent for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other materials.
Mechanism of Action
The mechanism of action of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl in organic synthesis is based on its ability to undergo nucleophilic displacement reactions. In this reaction, the chloride ion is displaced by a nucleophile, such as dimethylformamide. This reaction is typically carried out at room temperature and is complete within a few hours. The product is then isolated by precipitation or filtration.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl are not well understood. However, it is known that 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl is not toxic to humans or animals, and is not a mutagenic or carcinogenic compound.
Advantages and Limitations for Lab Experiments
The main advantage of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl is its ability to undergo nucleophilic displacement reactions, making it a valuable reagent in organic synthesis. It is also relatively inexpensive and easy to use, making it an attractive choice for lab experiments. However, it is important to note that 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl is insoluble in most common solvents, and is only soluble in dimethylformamide and dimethyl sulfoxide. Additionally, 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl is a corrosive compound, and should be handled with caution.
Future Directions
The use of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl in organic synthesis has been extensively studied, and its use in the synthesis of various compounds has been well-documented. However, there are still a number of potential future directions that could be explored. For example, further research could be conducted into the use of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl in the synthesis of new materials, such as polymers and nanomaterials. Additionally, further research could be conducted into the mechanism of action of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl in organic synthesis, as well as its biochemical and physiological effects. Finally, further research could be conducted into the development of safer and more efficient methods for synthesizing 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl.
Synthesis Methods
3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl can be synthesized from the reaction of 3-fluoro-5-methoxybenzene-1-sulfonyl chloride and dimethylformamide in the presence of a base, such as triethylamine. The reaction proceeds via a nucleophilic displacement of the chloride ion by the dimethylformamide. The reaction is typically carried out at room temperature and is complete within a few hours. The product is then isolated by precipitation or filtration.
Scientific Research Applications
3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl is a valuable reagent in organic synthesis, particularly in the synthesis of pharmaceuticals, agrochemicals, and other materials. It is used in the synthesis of several important drugs, including the anti-cancer drug doxorubicin and the anti-inflammatory drug naproxen. It is also used in the synthesis of several other important compounds, such as the insecticide fipronil and the herbicide glyphosate. In addition, 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chlorideCl is used in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a 3-fluoro-5-(methoxymethoxy)benzene molecule.", "Starting Materials": [ "3-fluoro-5-(methoxymethoxy)benzene", "sulfonyl chloride", "thionyl chloride", "anhydrous methanol", "anhydrous diethyl ether", "anhydrous sodium sulfate" ], "Reaction": [ "To a solution of 3-fluoro-5-(methoxymethoxy)benzene in anhydrous diethyl ether, add sulfonyl chloride and thionyl chloride.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and filter off the precipitated solid.", "Wash the solid with anhydrous diethyl ether and dry it under vacuum.", "Dissolve the solid in anhydrous methanol and add thionyl chloride dropwise.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and filter off the precipitated solid.", "Wash the solid with anhydrous diethyl ether and dry it under vacuum.", "Purify the product by recrystallization from anhydrous diethyl ether.", "Dry the product under vacuum over anhydrous sodium sulfate." ] } | |
CAS RN |
2091546-17-5 |
Molecular Formula |
C8H8ClFO4S |
Molecular Weight |
254.7 |
Purity |
95 |
Origin of Product |
United States |
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